Cas no 946768-61-2 (N-(2-Aminophenyl)-2-methylbutanamide)

N-(2-Aminophenyl)-2-methylbutanamide structure
946768-61-2 structure
Product Name:N-(2-Aminophenyl)-2-methylbutanamide
CAS No:946768-61-2
MF:C11H16N2O
MW:192.257542610168
MDL:MFCD09732844
CID:1087542
PubChem ID:16786102
Update Time:2025-04-20

N-(2-Aminophenyl)-2-methylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Aminophenyl)-2-methylbutanamide
    • N-(2-aminophenyl)-2-methylbutanamide(SALTDATA: FREE)
    • AKOS022185275
    • BS-36272
    • KSC-11-262-1
    • MFCD09732844
    • CS-0335960
    • 946768-61-2
    • DTXSID10588480
    • AKOS000100556
    • KUC108678N
    • STL411739
    • MDL: MFCD09732844
    • Inchi: 1S/C11H16N2O/c1-3-8(2)11(14)13-10-7-5-4-6-9(10)12/h4-8H,3,12H2,1-2H3,(H,13,14)
    • InChI Key: RVOMNSYDHZDQHM-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CC)NC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 377.9°C at 760 mmHg
  • Flash Point: 182.3°C
  • Refractive Index: 1.585

N-(2-Aminophenyl)-2-methylbutanamide Pricemore >>

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